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Compound of Interest

Compound Name: Dimethyl 2-bromopentanedioate

CAS No.: 760-94-1

Cat. No.: B1266606

Get Quote

This technical guide offers a comprehensive overview of dimethyl 2-bromopentanedioate, a

pivotal intermediate in contemporary organic synthesis, with a particular focus on its relevance

to pharmaceutical research and development. We will delve into its molecular structure,

synthesis, reactivity, and practical applications, providing insights grounded in established

scientific principles and experimental validation.

Core Molecular Structure and Physicochemical
Properties
Dimethyl 2-bromopentanedioate, also known as dimethyl α-bromoglutarate, is a halogenated

diester.[1] Its structure is defined by a five-carbon chain with two methyl ester groups at

positions 1 and 5, and a bromine atom at the alpha-position (carbon 2).[2] This unique

arrangement of functional groups dictates its chemical behavior and wide-ranging utility.[2]

Table 1: Physicochemical Properties of Dimethyl 2-Bromopentanedioate
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Property Value

Molecular Formula C7H11BrO4[3][4]

Molecular Weight 239.06 g/mol [3][4]

Appearance Light yellow liquid[5]

CAS Number 760-94-1[4][5][6]

Density 1.452 g/cm³[5]

Boiling Point 240.3 °C at 760 mmHg[5]

Flash Point 99.1 °C[5]

Refractive Index 1.467[5]

Synthesis and Purification
The primary route for synthesizing dimethyl 2-bromopentanedioate is the bromination of

dimethyl pentanedioate (dimethyl glutarate).[1][6] Several methods are employed, with the

choice often depending on factors like scale, desired purity, and safety considerations.

Common Synthetic Routes:

Direct Bromination with N-Bromosuccinimide (NBS): This is a widely used method that

involves reacting dimethyl glutarate with NBS in the presence of a radical initiator like

azobisisobutyronitrile (AIBN).[6] This approach offers good selectivity for the alpha-position

and is generally safer to handle than elemental bromine.[1][6]

Hell-Volhard-Zelinsky (HVZ) Reaction: This classic method for α-halogenation of carboxylic

acids can be adapted for the synthesis of dimethyl 2-bromopentanedioate.[6] It involves

treating glutaric acid with bromine and a catalytic amount of phosphorus tribromide (PBr₃),

followed by esterification with methanol.[6]

A significant challenge in the synthesis is achieving high selectivity for the desired mono-

brominated product, as di-bromination can occur as a side reaction.[1] Careful control of

stoichiometry, reaction temperature, and duration is crucial to minimize the formation of

impurities like dimethyl 2,4-dibromopentanedioate.[1]
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Purification:

Following synthesis, purification is typically achieved through fractional distillation under

reduced pressure.[6] For smaller scale preparations or when distillation is challenging, column

chromatography can be employed.[6]

Reactivity and Mechanistic Pathways
The reactivity of dimethyl 2-bromopentanedioate is largely governed by the electrophilic

nature of the carbon atom bonded to the bromine, making it susceptible to nucleophilic attack.

[7] This allows for the introduction of a wide array of functional groups through nucleophilic

substitution reactions (SN2), forming new carbon-heteroatom bonds.[2]

Key Reaction Pathways:

Nucleophilic Substitution: The bromine atom can be readily displaced by various

nucleophiles, including amines, alkoxides, and thiolates.[2] This is a cornerstone of its utility

in building complex molecules.

Elimination Reactions: Dehydrobromination can occur in the presence of a base to yield

unsaturated diesters, such as dimethyl glutaconate.[1]

Ester Transformations: The two methyl ester groups can undergo hydrolysis to form

carboxylic acids, transesterification with other alcohols, or reduction to alcohols, providing

further avenues for molecular diversification.[2]

Caption: Key reaction pathways of dimethyl 2-bromopentanedioate.

Applications in Drug Discovery and Development
Dimethyl 2-bromopentanedioate is a valuable building block in the synthesis of

pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[2][6] Its ability to

introduce a functionalized five-carbon chain is particularly useful in constructing complex

molecular architectures.

Notable applications include:
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Synthesis of Heterocycles: It serves as a precursor for nitrogen-containing heterocycles,

which are core structures in many pharmaceuticals.[1]

PROTACs: It is a valuable precursor in the development of Proteolysis Targeting Chimeras

(PROTACs), particularly for creating ligands that bind to E3 ubiquitin ligases like Cereblon

(CRBN).[1]

Lenalidomide Synthesis: It is recognized for its utility in producing pharmaceutical

intermediates for drugs like Lenalidomide.[5]

Caption: Generalized workflow for API synthesis.

Analytical Characterization
Confirming the identity and purity of dimethyl 2-bromopentanedioate is crucial for its use in

synthesis.[6] A combination of spectroscopic and chromatographic techniques is employed for

this purpose.

Table 2: Key Analytical Techniques for Characterization
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Technique Purpose Expected Observations

Nuclear Magnetic Resonance

(NMR) Spectroscopy
Structural Elucidation

¹H NMR will show

characteristic signals for the

methyl ester protons and the

protons on the carbon chain,

particularly the downfield-

shifted proton at the alpha-

position bearing the bromine.

¹³C NMR confirms the carbon

environments.[6]

Infrared (IR) Spectroscopy Functional Group Identification

A strong absorption band

around 1730-1750 cm⁻¹

confirms the presence of the

ester carbonyl (C=O) groups.

[6]

Gas Chromatography-Mass

Spectrometry (GC-MS)

Purity Assessment and

Impurity Identification

Provides information on the

purity of the compound and

helps identify any trace

impurities, with the mass

spectrum confirming the

molecular weight and

fragmentation pattern.[6]

Safety, Handling, and Storage
Safety Precautions:

Always handle dimethyl 2-bromopentanedioate in a well-ventilated area, such as a fume

hood.[8][9]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[8][9]

Avoid breathing vapors or mist.[8]
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Wash hands thoroughly after handling.[8][9]

In case of contact with eyes or skin, rinse immediately and thoroughly with water and seek

medical attention.[8]

Storage:

Store in a cool, well-ventilated place away from heat and ignition sources.[9]

Keep the container tightly closed.[10]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[8][11]

References
Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedio
Exploring Dimethyl 2-Bromopentanedioate: Properties and Applic
The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applic
Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedio
US12012378B2 - Method for synthesizing 2-bromoglutaric acid diesters - Google P

Dimethyl alpha-bromoglutarate - NIST Chemistry WebBook. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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